Cas no 39512-74-8 (1,2,4-Oxadiazole-3-carboxamide)

1,2,4-Oxadiazole-3-carboxamide is a heterocyclic compound featuring a 1,2,4-oxadiazole core with a carboxamide functional group at the 3-position. This structure imparts notable chemical versatility, making it valuable in medicinal chemistry and agrochemical research. The oxadiazole ring contributes to metabolic stability and bioavailability, while the carboxamide group enhances binding affinity to biological targets. Its synthetic utility lies in its role as a key intermediate for developing pharmacologically active molecules, including enzyme inhibitors and receptor modulators. The compound’s stability under physiological conditions and compatibility with further functionalization underscore its importance in drug discovery and material science applications.

1,2,4-Oxadiazole-3-carboxamide structure

39512-74-8 structure

Product Name:1,2,4-Oxadiazole-3-carboxamide

CAS No:39512-74-8

MF:C₃H₃N₃O₂

MW:113.074819803238

CID:1508896

PubChem ID:22480816

Update Time:2025-06-07

1,2,4-Oxadiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 1,2,4-Oxadiazole-3-carboxamide
- 1,2,4-oxadiazol-3-carboxamide
- AKOS006365604
- AT38444
- Z1203587255
- CS-0224548
- SCHEMBL892421
- EN300-119913
- 39512-74-8
- Inchi： 1S/C3H3N3O2/c4-2(7)3-5-1-8-6-3/h1H,(H2,4,7)
- InChI Key： LTWSKQYBNYYNRN-UHFFFAOYSA-N
- SMILES： O1C=NC(C(N)=O)=N1

Computed Properties

Exact Mass: 113.02259
Monoisotopic Mass: 113.022526347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 105
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.7
Topological Polar Surface Area: 82Å²

Experimental Properties

PSA: 82.01

1,2,4-Oxadiazole-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	E590080-10mg	1,2,4-oxadiazole-3-carboxamide	39512-74-8		10mg	$ 50.00	2022-06-05
TRC	E590080-50mg	1,2,4-oxadiazole-3-carboxamide	39512-74-8		50mg	$ 135.00	2022-06-05
TRC	E590080-100mg	1,2,4-oxadiazole-3-carboxamide	39512-74-8		100mg	$ 230.00	2022-06-05
Enamine	EN300-119913-0.05g	1,2,4-oxadiazole-3-carboxamide	39512-74-8	95%	0.05g	$94.0	2023-05-03
Enamine	EN300-119913-0.1g	1,2,4-oxadiazole-3-carboxamide	39512-74-8	95%	0.1g	$140.0	2023-05-03
Enamine	EN300-119913-0.25g	1,2,4-oxadiazole-3-carboxamide	39512-74-8	95%	0.25g	$200.0	2023-05-03
Enamine	EN300-119913-0.5g	1,2,4-oxadiazole-3-carboxamide	39512-74-8	95%	0.5g	$374.0	2023-05-03
Enamine	EN300-119913-1.0g	1,2,4-oxadiazole-3-carboxamide	39512-74-8	95%	1g	$499.0	2023-05-03
Enamine	EN300-119913-2.5g	1,2,4-oxadiazole-3-carboxamide	39512-74-8	95%	2.5g	$978.0	2023-05-03
Enamine	EN300-119913-5.0g	1,2,4-oxadiazole-3-carboxamide	39512-74-8	95%	5g	$1448.0	2023-05-03